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Compound of Interest

Compound Name: 2-Furancarboxylic acid, anhydride

Cat. No.: B3054667

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and
disposal of 2-Furancarboxylic acid, anhydride. Adherence to these procedures is essential
for ensuring a safe laboratory environment and minimizing risk to personnel and the
environment.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure to 2-Furancarboxylic acid, anhydride.
The following table summarizes the recommended equipment for various tasks.

Body Part Required PPE Standard/Specification
Chemical safety goggles and a

Eyes/Face ) ANSI Z87.1 or EN 166
face shield

Chemical-resistant gloves
Hands o ASTM F739 or EN 374
(Nitrile or Neoprene rubber)

Flame-retardant lab coat or
Body , ] NFPA 2112 or EN 13034
chemical-resistant apron

NIOSH/MSHA-approved

. ) ) . Follow OSHA 29 CFR
Respiratory respirator with appropriate

_ 1910.134
cartridges
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Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for 2-Furancarboxylic acid, anhydride is not readily
available, data from analogous compounds such as 2-Furancarboxylic acid and other acid
anhydrides indicate the following potential hazards and necessary precautions.

Hazard Category Potential Hazard Recommended Precaution

] Handle in a certified chemical
May cause respiratory tract

Inhalation o fume hood. Avoid generating
irritation.
dust.
) Causes skin irritation and Wear appropriate gloves and
Skin Contact ] ] )
potential burns. protective clothing.

Causes serious eye irritation or ~ Wear chemical safety goggles

Eye Contact ]
damage.[1][2] and a face shield.[1][3]

) ] Do not eat, drink, or smoke in
Ingestion Harmful if swallowed.
laboratory areas.

Standard Operating Procedure for Handling 2-
Furancarboxylic Acid, Anhydride

The following workflow outlines the essential steps for the safe handling of 2-Furancarboxylic
acid, anhydride from receipt to disposal.
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Workfiow for Safe Handiing of 2-Furancarboxyiic Acid, Anhydide

Arrange for disposal through a licensed waste management company

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Furancarboxylic acid, anhydride.
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Experimental Protocols
Step-by-Step Handling Procedure

e Preparation:

o Before handling, thoroughly review the Safety Data Sheets (SDS) for closely related
compounds like 2-Furancarboxylic acid and acetic anhydride to understand potential
hazards.

o Ensure that a calibrated chemical fume hood is operational.

o Verify that all necessary PPE is available and in good condition.

o Don a lab coat, chemical safety goggles, a face shield, and chemical-resistant gloves.
o Weighing and Transfer:

o Perform all weighing and transfer operations inside a chemical fume hood to minimize
inhalation exposure.[4]

o Use spark-proof tools and avoid creating dust when handling the solid material.

o Keep the container of 2-Furancarboxylic acid, anhydride tightly closed when not in use.
e During the Experiment:

o Handle the substance in a well-ventilated area.[5]

o Avoid contact with skin and eyes.[6]

o Wash hands thoroughly after handling.[5]

Disposal Plan

e \Waste Collection:

o All waste materials, including contaminated PPE and disposable labware, must be
collected in a designated, clearly labeled, and sealed hazardous waste container.
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e Regulatory Compliance:

o Disposal of chemical waste must be in strict accordance with all local, state, and federal
regulations.[5]

o Consult with your institution's Environmental Health and Safety (EHS) department for
specific guidance.

» Disposal Method:

o Itis recommended to dispose of this material through a licensed chemical waste
management company.

o Incineration in a suitable, licensed facility may be an appropriate disposal method.[5]

o Do not dispose of this chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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